N-(5-chloro-2-ethoxybenzyl)-2-methoxyethanamine hydrochloride

• IUPAC Name: N-[(5-chloro-2-ethoxyphenyl)methyl]-2-methoxyethanamine;hydrochloride
• InChI: InChI=1S/C12H18ClNO2.ClH/c1-3-16-12-5-4-11(13)8-10(12)9-14-6-7-15-2;/h4-5,8,14H,3,6-7,9H2,1-2H3;1H
• InChI Key: GOXOIOZHKRPYDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CNCCOC.Cl
• Molecular Formula: C12H19Cl2NO2
• Molecular Weight: 280.19 g/mol

Description

N-(5-chloro-2-ethoxybenzyl)-2-methoxyethanamine hydrochloride, also known as CE-2, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of phenethylamines and is structurally similar to other compounds such as mescaline and MDMA.

Scientific Research Applications

N-(5-chloro-2-ethoxybenzyl)-2-methoxyethanamine hydrochloride has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and psychiatry. One of the main areas of research has been its potential as a treatment for depression and anxiety disorders. This compound has been shown to have antidepressant and anxiolytic effects in animal models, and further research is needed to determine its efficacy in humans.
Another area of research has been its potential as a tool for studying the serotonergic system in the brain. This compound acts as a selective serotonin receptor agonist, which means it can activate specific receptors in the brain that are involved in mood regulation and other physiological processes. This makes it a valuable tool for studying the role of serotonin in various physiological and pathological conditions.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2-ethoxybenzyl)-2-methoxyethanamine hydrochloride is not fully understood, but it is believed to act primarily through the serotonergic system in the brain. This compound is a selective agonist of the 5-HT2A receptor, which is involved in various physiological processes such as mood regulation, perception, and cognition. Activation of this receptor by this compound can lead to changes in neural activity and neurotransmitter release, which may underlie its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of certain neurotransmitters such as dopamine and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to increase neurogenesis in the hippocampus, which is a region of the brain involved in learning and memory.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-ethoxybenzyl)-2-methoxyethanamine hydrochloride has several advantages as a research tool. It is a selective agonist of the 5-HT2A receptor, which means it can be used to study the specific effects of this receptor without affecting other receptors in the brain. It is also relatively easy to synthesize and purify, which makes it more accessible for researchers.
However, there are also some limitations to using this compound in lab experiments. One limitation is that its effects may not fully reflect the effects of endogenous serotonin in the brain. Another limitation is that its effects may be different in humans compared to animal models, which means that further research is needed to determine its potential therapeutic applications in humans.

Future Directions

There are several future directions for research on N-(5-chloro-2-ethoxybenzyl)-2-methoxyethanamine hydrochloride. One direction is to further investigate its potential as a treatment for depression and anxiety disorders in humans. Another direction is to study its effects on other physiological processes such as inflammation and immune function. Additionally, further research is needed to determine the long-term effects of this compound on the brain and other organs, as well as its potential for abuse and addiction.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has been widely studied for its potential therapeutic applications. Its selective agonist effects on the 5-HT2A receptor make it a valuable tool for studying the serotonergic system in the brain and its role in various physiological and pathological conditions. Further research is needed to determine its potential as a treatment for depression and anxiety disorders in humans, as well as its effects on other physiological processes and its potential for abuse and addiction.

Synthesis Methods

The synthesis of N-(5-chloro-2-ethoxybenzyl)-2-methoxyethanamine hydrochloride involves the reaction of 2-methoxyethanamine with 5-chloro-2-ethoxybenzyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then converted to the hydrochloride salt form through an acid-base reaction. The purity of the final product can be improved through recrystallization or other purification methods.